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Compound of Interest

Compound Name: 4A3-SCC-10

Cat. No.: B15600697 Get Quote

Application Note: Optimizing the Dissolution of 4A3-
SCC-10 for Lipid Nanoparticle Formulation
Introduction

4A3-SCC-10 is a biodegradable, ionizable lipid that has demonstrated significant potential in

the formulation of lipid nanoparticles (LNPs) for the delivery of mRNA therapeutics.[1][2][3][4]

Its unique structure, which incorporates disulfide bonds, facilitates enhanced endosomal

escape and rapid release of mRNA payloads within the cytoplasm.[5][6][7] Proper dissolution of

4A3-SCC-10 is a critical first step in the successful formulation of LNPs, ensuring homogeneity

and reproducibility of the final product. This document provides a detailed guide to

recommended solvents and a standardized protocol for the dissolution of 4A3-SCC-10.

Chemical Properties of 4A3-SCC-10

A summary of the key chemical properties of 4A3-SCC-10 is provided in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15600697?utm_src=pdf-interest
https://www.benchchem.com/product/b15600697?utm_src=pdf-body
https://www.benchchem.com/product/b15600697?utm_src=pdf-body
https://www.benchchem.com/product/b15600697?utm_src=pdf-body
https://www.caymanchem.com/product/41276/4a3-scc-10
https://www.medchemexpress.com/4a3-scc-10.html?locale=ko-KR
https://dcchemicals.com/product_show-4a3-scc-10.html
https://www.medchemexpress.com/4a3-scc-10.html
https://www.medkoo.com/products/57659
https://www.echelon-inc.com/wp-content/uploads/2024/08/N-1432-4A3-SCC-PH-_TDS_rev1b.pdf
https://pubmed.ncbi.nlm.nih.gov/37853662/
https://www.benchchem.com/product/b15600697?utm_src=pdf-body
https://www.benchchem.com/product/b15600697?utm_src=pdf-body
https://www.benchchem.com/product/b15600697?utm_src=pdf-body
https://www.benchchem.com/product/b15600697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C91H171N3O16S12 [1]

Molecular Weight 1948.1 g/mol [1]

Appearance Oil [8]

pKa 6.22 [1][3]

Recommended Solvents for 4A3-SCC-10

Based on information from various suppliers, the following solvents are recommended for

dissolving 4A3-SCC-10.

Solvent Solubility Supplier Information

Ethanol
Sparingly soluble (1-10

mg/mL)
Cayman Chemical[1]

Methanol Soluble Echelon Biosciences Inc.[8]

Dimethylformamide (DMF) Soluble Echelon Biosciences Inc.[8]

Dimethyl sulfoxide (DMSO) Soluble Echelon Biosciences Inc.[8]

Ethanol is a commonly used solvent for 4A3-SCC-10 and is often the solvent in which it is

supplied commercially.[1][9]

Experimental Protocol: Preparation of a 4A3-SCC-10
Stock Solution
This protocol outlines the steps for preparing a stock solution of 4A3-SCC-10.

Materials:

4A3-SCC-10

Anhydrous Ethanol (or other recommended solvent)
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Sterile, RNase-free microcentrifuge tubes or glass vials

Calibrated micropipettes

Vortex mixer

Water bath or heat block (optional)

Procedure:

Aliquoting 4A3-SCC-10:

If you have solid 4A3-SCC-10, carefully weigh the desired amount in a sterile, RNase-free

microcentrifuge tube or glass vial.

If 4A3-SCC-10 is provided as an oil, warm the vial to room temperature before opening to

reduce viscosity. Carefully transfer the desired volume to a fresh tube.

Solvent Addition:

Add the appropriate volume of anhydrous ethanol (or other recommended solvent) to the

4A3-SCC-10 to achieve the desired concentration (e.g., 10 mg/mL).

Dissolution:

Cap the tube or vial securely.

Vortex the mixture for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure that no undissolved material is present.

If the lipid is not fully dissolved, gentle warming in a water bath or heat block (37°C) for 5-

10 minutes with intermittent vortexing may be required. Caution: Avoid excessive heat,

which could degrade the lipid.

Storage:
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Once fully dissolved, the 4A3-SCC-10 stock solution should be stored at -20°C for long-

term stability.[5][8]

For short-term storage (days to weeks), 0-4°C is acceptable.[5]

Before use, allow the stock solution to equilibrate to room temperature.

Workflow for Preparing 4A3-SCC-10 Stock Solution
The following diagram illustrates the workflow for the preparation of a 4A3-SCC-10 stock

solution.
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Caption: Workflow for preparing a 4A3-SCC-10 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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